N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(diethylamino)ethyl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide hydrochloride

• IUPAC Name: N-[2-(diethylamino)ethyl]-4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)benzamide;hydrochloride
• InChI: InChI=1S/C27H34N4O6S2.ClH/c1-5-29(6-2)11-12-31(27-28-22-13-23-24(36-17-35-23)14-25(22)38-27)26(32)20-7-9-21(10-8-20)39(33,34)30-15-18(3)37-19(4)16-30;/h7-10,13-14,18-19H,5-6,11-12,15-17H2,1-4H3;1H
• InChI Key: WPXFZYYONBFOHG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=CC3=C(C=C2S1)OCO3)C(=O)C4=CC=C(C=C4)S(=O)(=O)N5CC(OC(C5)C)C.Cl
• Molecular Formula: C27H35ClN4O6S2
• Molecular Weight: 611.2 g/mol

Description

N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(diethylamino)ethyl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C27H35ClN4O6S2 and its molecular weight is 611.17. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Electrophysiological Activity

Research has focused on the synthesis and evaluation of N-substituted imidazolylbenzamides or benzene-sulfonamides for their cardiac electrophysiological activity. These compounds, including N-[2-(diethylamino)ethyl]-4- [(methylsulfonyl)amino]benzamide (sematilide), have been compared for their potency in vitro, indicating the importance of the imidazol-1-yl moiety and the potential for these structures in developing selective class III electrophysiological agents (Morgan et al., 1990).

Antimicrobial and Anticancer Properties

Compounds featuring benzothiazole and sulfonamide moieties have been synthesized and evaluated for their antimicrobial, antiinflammatory, anticonvulsant, and anthelmintic activities. This research demonstrates the versatility of these chemical structures in developing potential therapeutic agents with a wide range of biological activities (Patel et al., 2009).

Antitumor Properties

The synthesis of N-(5-R-benzyl-1,3-thiazol-2-yl)-2-morpholin-4-yl-2-oxoacetamides and their evaluation as anticancer agents highlight the ongoing search for new anticancer compounds. These studies are crucial for identifying novel therapeutic options for cancer treatment, underscoring the significance of chemical diversity in drug discovery (Horishny et al., 2020).

Antioxidant Activity

The development of methods for measuring antioxidant activity, such as using N, N-dimethyl-p-phenylenediamine (DMPD), contributes to our understanding of the antioxidant capacity of compounds, including their potential application in monitoring the antioxidant capacity of wines. This research has implications for food science and nutraceutical development (Fogliano et al., 1999).